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Compound of Interest

Compound Name: 1-(2-Bromophenyl)-2-thiourea

Cat. No.: B1223331 Get Quote

Essential Safety and Handling Guide for 1-(2-
Bromophenyl)-2-thiourea
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This document provides immediate and essential safety

and logistical information for 1-(2-Bromophenyl)-2-thiourea (CAS Number: 5391-30-0),

including personal protective equipment (PPE), handling procedures, and disposal plans.[1]

Hazard Identification and Personal Protective
Equipment
1-(2-Bromophenyl)-2-thiourea is a compound that requires careful handling due to its

potential hazards. While a specific, comprehensive safety data sheet (SDS) is not readily

available, data from closely related compounds such as (4-Bromophenyl)thiourea and thiourea

indicate that it should be treated as harmful if swallowed and may cause skin and eye irritation.

[2][3][4] Some thiourea compounds are also suspected of causing cancer and may have effects

on fertility or the unborn child.[5][6]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary if there is a splash

hazard.

To prevent eye contact which

can cause serious irritation.[6]

Hand Protection
Impervious gloves (e.g., Nitrile

rubber).

To prevent skin contact, which

may cause irritation or allergic

reactions.[4][6]

Skin and Body Protection

Lab coat or other protective

clothing to prevent skin

exposure.

To minimize skin contact with

the compound.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator for

particulates is recommended.

To avoid inhalation of dust,

which may be harmful.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle this compound in a chemical fume hood to minimize inhalation

exposure.[3] Ensure that eyewash stations and safety showers are readily accessible.

Handling Practices: Avoid generating dust.[5] Do not eat, drink, or smoke in the handling

area.[2][3] Wash hands thoroughly after handling.[2][3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7] Keep

away from incompatible materials such as strong oxidizing agents, acids, and bases.[7]

Spill and Emergency Procedures:

Spill Cleanup: In case of a spill, evacuate the area.[7] Wear appropriate PPE.[7] If it is a

solid, carefully sweep or scoop up the material to avoid creating dust and place it in a sealed
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container for disposal.[2] Ventilate the area and wash the spill site after material pickup is

complete.[7]

First Aid:

If Swallowed: Immediately call a poison center or doctor.[2][3]

If on Skin: Wash with plenty of soap and water.[6] If skin irritation occurs, seek medical

advice.[6]

If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2]

If Inhaled: Move the person to fresh air.[3]

Disposal Plan:

Dispose of 1-(2-Bromophenyl)-2-thiourea and any contaminated materials as hazardous

waste.[7] Consult with your institution's environmental health and safety office and follow all

local, state, and federal regulations for chemical waste disposal.[2][7] Do not allow the

chemical to enter drains or waterways.

Quantitative Data
The following table summarizes available toxicity data for a closely related compound, (4-

Bromophenyl)thiourea, which can serve as a reference for assessing the potential toxicity of 1-
(2-Bromophenyl)-2-thiourea.

Compound CAS Number Toxicity Data

(4-Bromophenyl)thiourea 2646-30-2
Acute Oral Toxicity (Rat):

LDLo: 50 mg/kg[2]

LDLo (Lowest published lethal dose)
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Experimental Protocol: Synthesis of 1-(2-
Bromophenyl)-2-thiourea
A reported method for the synthesis of this compound involves the reaction of o-bromoaniline

with benzoyl isothiocyanate, followed by hydrolysis.[8]

Materials:

o-Bromoaniline

Benzoyl chloride

Ammonium thiocyanate

Acetone

Sodium hydroxide (aqueous solution)

Ice

Procedure:

Prepare benzoyl isothiocyanate in situ by reacting benzoyl chloride with ammonium

thiocyanate in acetone.

Filter the resulting solution to remove ammonium chloride.

Add o-bromoaniline to the filtrate.

Reflux the reaction mixture for approximately 2 hours.

Pour the cooled reaction mixture into ice water to precipitate the intermediate, N-benzoyl-N'-

(2-bromophenyl)thiourea.

Collect the precipitate by filtration.

Hydrolyze the intermediate by heating it in an aqueous solution of sodium hydroxide.
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Allow the solution to stand at room temperature for crystallization to occur.

Collect the resulting colorless crystals of 1-(2-Bromophenyl)-2-thiourea.

Visualizations
The following diagrams illustrate the recommended workflow for safely handling 1-(2-
Bromophenyl)-2-thiourea and a logical representation of the synthesis process.
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Safe Handling Workflow for 1-(2-Bromophenyl)-2-thiourea

Preparation
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Caption: A workflow diagram outlining the key steps for the safe handling of 1-(2-
Bromophenyl)-2-thiourea.
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Synthesis Workflow of 1-(2-Bromophenyl)-2-thiourea
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Caption: A logical diagram illustrating the synthesis steps for 1-(2-Bromophenyl)-2-thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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